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This document provides a comprehensive guide for executing the Princeton Application

Repository for Shared-Memory Computers (PARSEC) benchmark suite on the GEM-5
simulator. The protocols outlined below are intended to provide a step-by-step methodology for

setting up the simulation environment, configuring the simulator, and running the benchmarks

in a full-system simulation mode.

Introduction to PARSEC and GEM-5
The PARSEC benchmark suite is designed to represent emerging workloads and is widely

used in computer architecture research to evaluate multiprocessor systems.[1] GEM-5 is a

modular and flexible computer architecture simulator that supports various instruction set

architectures (ISAs) and can be configured for both full-system and syscall emulation modes.[2]

[3] Running PARSEC on GEM-5 allows for detailed performance analysis of novel architectural

features in a simulated environment. This guide focuses on the full-system (FS) mode, which

simulates a complete system with an operating system, providing a more realistic execution

environment.[2][4][5]

Experimental Workflow
The overall process of running PARSEC benchmarks on GEM-5 involves several key stages,

from setting up the environment to analyzing the simulation output. The following diagram

illustrates the typical workflow.
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Figure 1: Workflow for running PARSEC benchmarks on GEM-5.
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Detailed Protocols
This section provides detailed protocols for each stage of the workflow. While older methods for

ALPHA architecture exist, this guide focuses on a more modern setup, typically for X86 or ARM

architectures.

Protocol 1: Environment Setup
Create a Project Directory: Establish a main directory to house all components of the

simulation environment.[1]

Install Prerequisites: Ensure that your system has the necessary dependencies for building

and running GEM-5. These typically include:

git

scons

python3 and pip

A C++ compiler (e.g., GCC)

Other libraries as specified in the GEM-5 documentation.

Set up Python Virtual Environment (Recommended): To avoid conflicts with system-wide

Python packages, it is advisable to use a virtual environment.[1]

Protocol 2: Acquiring and Building GEM-5 and PARSEC
Download GEM-5: Clone the official GEM-5 repository from the Google Source.

Build GEM-5: Compile the GEM-5 binary for the desired ISA (e.g., X86, ARM). The .opt build

is recommended for performance.

Download PARSEC Benchmarks: Clone the PARSEC benchmark suite. Several versions are

available; ensure compatibility with your chosen simulation setup.[1]

Obtain a Full-System Disk Image and Kernel: For full-system simulation, a pre-built disk

image containing the compiled PARSEC benchmarks and a compatible Linux kernel are
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required.[4][6]

Disk Image: You can either download a pre-made disk image or build one using tools like

Packer.[1][6] The gem5 resources page is a good source for pre-built images.

Kernel: A compatible Linux kernel is also needed. Pre-compiled kernels for use with GEM-
5 are available from the gem5 website.[6]

Protocol 3: Configuration for Full-System Simulation
Directory Structure: Organize your project directory as follows. This structure helps in

managing the different components.[1]

GEM-5 Configuration Scripts: GEM-5 simulations are controlled by Python scripts located in

the configs/ directory of the GEM-5 repository. For full-system simulation,

configs/example/fs.py is the primary script. You will need to modify or create a new script to

specify the system configuration.[4]

Create a PARSEC Run Script (.rcS): Inside the simulated machine, a script is needed to

initiate the PARSEC benchmark. This script is passed to the GEM-5 simulator.[4] Below is an

example for the blackscholes benchmark.

run_scripts/blackscholes_simsmall.rcS

The m5 utility is used to communicate with the host simulator, for example, to reset statistics

or exit the simulation.[1]

Protocol 4: Running the Simulation
The simulation is launched from the command line, specifying the GEM-5 binary, the

configuration script, and various parameters for the simulated system.

Execution Command: The following command demonstrates how to run a PARSEC

benchmark in GEM-5's full-system mode.

Data Presentation
GEM-5 Simulation Parameters
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The following table summarizes the key command-line arguments for running a PARSEC

simulation in GEM-5.[1][6]

Parameter Description Example Value

--kernel
Path to the Linux kernel for the

simulated system.
.../vmlinux-4.19.83

--disk-image

Path to the disk image

containing the OS and

benchmarks.

.../parsec.img

--cpu-type
The model of the CPU to

simulate.

TimingSimpleCPU,

DerivO3CPU

--num-cpus
The number of CPU cores to

simulate.
1, 4, 8

--mem-size
The size of the main memory

in the simulated system.
2GB

--script
The path to the run script to be

executed within the simulation.
.../blackscholes_simsmall.rcS

PARSEC Workloads and Input Sizes
PARSEC provides various workloads and input sizes for different simulation granularities.[1][7]
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Workload Description Input Sizes

blackscholes
Option pricing with Black-

Scholes PDE.[1]

simsmall, simmedium,

simlarge

bodytrack Body tracking of a person.[1]
simsmall, simmedium,

simlarge

canneal
Simulated cache-aware

annealing.[1]

simsmall, simmedium,

simlarge

dedup
Next-generation compression

with data deduplication.[1]

simsmall, simmedium,

simlarge

facesim
Simulates the motions of a

human face.[1]

simsmall, simmedium,

simlarge

ferret
Content similarity search

server.[1]

simsmall, simmedium,

simlarge

fluidanimate
Fluid dynamics for animation.

[1]

simsmall, simmedium,

simlarge

freqmine Frequent itemset mining.[1]
simsmall, simmedium,

simlarge

raytrace Real-time raytracing.[1]
simsmall, simmedium,

simlarge

streamcluster
Online clustering of an input

stream.[1]

simsmall, simmedium,

simlarge

swaptions
Pricing of a portfolio of

swaptions.[1]

simsmall, simmedium,

simlarge

vips Image processing.[1]
simsmall, simmedium,

simlarge

x264 H.264 video encoding.[1]
simsmall, simmedium,

simlarge
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Logical Relationships in GEM-5 Full-System
Simulation
The following diagram illustrates the logical relationship between the host system, the GEM-5
simulator, and the simulated guest system during a PARSEC benchmark run.
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Figure 2: Logical relationships in a GEM-5 full-system simulation.
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This guide has provided a detailed protocol for running PARSEC benchmarks on the GEM-5
simulator in full-system mode. By following these steps, researchers can create a robust and

reproducible environment for architectural exploration. The provided tables and diagrams offer

a clear overview of the necessary configurations and the logical flow of the simulation process.

For more advanced scenarios, such as different memory systems or CPU models, the GEM-5
documentation and community resources are valuable references.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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